Cas no 773873-30-6 (3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid)

• Product Name: 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid
• CAS No: 773873-30-6
• MF: C₁₄H₁₀Cl₂O₅S
• MW: 361.197201251984
• CID: 6338672
• PubChem ID: 165845206
• Update Time: 2025-10-10

3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid
• 3,5-dichloro-2-[(4-methylbenzenesulfonyl)oxy]benzoic acid
• 773873-30-6
• EN300-12622320

• Inchi： 1S/C14H10Cl2O5S/c1-8-2-4-10(5-3-8)22(19,20)21-13-11(14(17)18)6-9(15)7-12(13)16/h2-7H,1H3,(H,17,18)
• InChI Key： PSBXLBSDVOSURU-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(C(=O)O)=C1OS(C1C=CC(C)=CC=1)(=O)=O)Cl

Computed Properties

• Exact Mass: 359.9626000g/mol
• Monoisotopic Mass: 359.9626000g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 89Ų

Additional information on 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid

3,5-Dichloro-2-(4-Methylbenzenesulfonyl)oxybenzoic Acid: A Comprehensive Overview

The compound with CAS No. 773873-30-6, commonly referred to as 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid, is a highly specialized organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and advanced materials. Recent studies have highlighted its role as an intermediate in the synthesis of bioactive compounds, making it a focal point for researchers in medicinal chemistry and related disciplines.

Structure and Physical Properties

The molecular structure of 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid is characterized by a benzoic acid moiety with two chlorine substituents at the 3 and 5 positions. The 2-position of the benzene ring is substituted with a sulfonyl group derived from toluene (4-methylbenzene), specifically at the para position. This substitution pattern imparts unique electronic and steric properties to the molecule, influencing its reactivity and solubility. The compound exhibits a melting point of approximately 185°C and is sparingly soluble in common organic solvents such as dichloromethane and ethyl acetate. Its stability under various conditions has been thoroughly investigated, making it suitable for large-scale synthesis and application.

Chemical Synthesis and Applications

The synthesis of 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid involves a multi-step process that typically begins with the chlorination of a suitable benzene derivative. The introduction of the sulfonyl group is achieved through a Friedel-Crafts acylation or related sulfonation reaction, followed by oxidation to form the benzoic acid moiety. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs while maintaining high purity levels.

In terms of applications, this compound serves as an intermediate in the production of herbicides, fungicides, and other agrochemicals. Its ability to act as a precursor for bioactive molecules has also made it valuable in drug discovery programs targeting various therapeutic areas such as oncology and infectious diseases. Additionally, its unique electronic properties make it a candidate for use in advanced materials like organic semiconductors and optoelectronic devices.

Biological Activity and Toxicology

Recent studies have explored the biological activity of 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid, particularly its potential as an anti-inflammatory agent. In vitro assays have demonstrated moderate inhibitory effects on cyclooxygenase (COX) enzymes, suggesting its role in modulating inflammatory responses. Furthermore, preliminary toxicological evaluations indicate that the compound exhibits low acute toxicity when administered at therapeutic doses. However, long-term safety studies are currently underway to assess its suitability for chronic use.

Environmental Impact and Sustainability

The environmental impact of 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid has been a subject of recent research focus. Studies on its biodegradation pathways reveal that it undergoes rapid microbial degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. This finding aligns with global efforts to develop eco-friendly chemicals that reduce ecological footprints. Moreover, its synthesis from renewable feedstocks is being explored as part of sustainable chemistry initiatives.

Conclusion

In summary, 3,5-dichloro-2-(4-methylbenzenesulfonyl)oxybenzoic acid (CAS No. 773873-30-6) stands out as a versatile compound with diverse applications across multiple industries. Its unique chemical structure enables its use as an intermediate in agrochemicals, pharmaceuticals, and advanced materials development. Ongoing research continues to uncover new potentials for this compound while addressing concerns related to safety and sustainability.